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Compound of Interest

Compound Name: 3-Phenoxybenzaldehyde

Cat. No.: B142659

This document provides essential safety, logistical, and procedural information for the proper
disposal of 3-Phenoxybenzaldehyde, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following guidelines are intended for
researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

3-Phenoxybenzaldehyde is a chemical that requires careful handling due to its hazardous
properties. It is harmful if swallowed and can be fatal if inhaled[1]. It is also known to cause skin
and eye irritation, as well as respiratory tract irritation[2][3]. Furthermore, it is classified as very
toxic to aquatic life with long-lasting effects, necessitating strict adherence to environmental
disposal protocols[4].

Personal Protective Equipment (PPE): Before handling 3-Phenoxybenzaldehyde, ensure the
following personal protective equipment is used:

o Eye Protection: Chemical safety glasses or a full-face shield[3].
e Hand Protection: Chemical-resistant gloves.

» Skin Protection: Appropriate protective clothing, such as a lab coat or apron, to prevent skin
contact[3].
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o Respiratory Protection: In areas with inadequate ventilation or when dealing with mists or
vapors, use a NIOSH/MSHA-approved respirator[1][3].

Operational Plans: Handling, Storage, and Spill

Procedures
Safe Handling:

Always use 3-Phenoxybenzaldehyde in a well-ventilated area, preferably within a chemical
fume hood or a closed system with appropriate exhaust ventilation[1][2][3].

Avoid all direct contact with skin and eyes, and prevent the inhalation of vapor or mist[1][4].

Employ spark-proof tools and ensure containers are grounded and bonded during transfer to
prevent static discharge[2].

Prohibit eating, drinking, or smoking in areas where the chemical is handled or stored[4][5].

Storage:

o Keep containers tightly sealed in a dry, cool, and well-ventilated location[2][4].

o Store away from sources of heat, sparks, or open flames|[2].

« Isolate from incompatible materials, particularly strong oxidizing agents and strong bases|[1].

Accidental Release Measures: In the event of a spill, follow these steps immediately:

Ensure Safety: Evacuate non-essential personnel and ensure adequate ventilation.

o Prevent Spread: Stop the leak or spill if it is safe to do so. Prevent the chemical from
entering drains or waterways|4].

o Containment: Absorb the spilled material using an inert absorbent such as sand, earth, or
vermiculite[2][4].

o Collection: Using spark-proof tools, collect the absorbed material and place it into a suitable,
properly labeled, and closed container designated for hazardous waste disposal[2][4].
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Quantitative Data Summary

The following table summarizes key quantitative data for 3-Phenoxybenzaldehyde, crucial for
transport and safety classifications.

Property Value Source(s)
UN Number 2810 [4]
Transport Hazard Class 6.1 (Toxic Liquid) [4]

Packing Group i [4]

Flash Point >112 °C (>233.6 °F) [3]

Aquatic Toxicity EC50 (Daphnia magna, 48h): ]

0.16 mg/L
Signal Word Danger [1][4]

Step-by-Step Disposal Protocol for 3-
Phenoxybenzaldehyde

Proper disposal is a critical final step in the chemical lifecycle. 3-Phenoxybenzaldehyde and
its containers must be treated as hazardous waste. Disposal procedures must comply with all
applicable federal, state, and local regulations, such as the Resource Conservation and
Recovery Act (RCRA) in the United States[1][4][6][7]-

Experimental Protocols: Waste Disposal Methodology
» Waste Identification and Classification:
o Identify the waste as 3-Phenoxybenzaldehyde.

o Under regulations like RCRA, this chemical must be classified as hazardous waste due to
its toxicity[1][2][8]. The generator of the waste is legally responsible for this classification[1]

[2].

e Waste Segregation and Storage:
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[e]

Do not mix 3-Phenoxybenzaldehyde waste with other waste streams[4].

o

Keep the waste in its original container or a compatible, properly labeled substitute[4].

[¢]

The container must be clearly labeled as "Hazardous Waste" and include the chemical
name "3-Phenoxybenzaldehyde."

[¢]

Store the sealed waste container in a designated, secure satellite accumulation area or
central storage area that is cool, dry, and well-ventilated.

e Arranging for Disposal:

o Disposal of 3-Phenoxybenzaldehyde must be handled by a licensed and certified
hazardous waste disposal company[4]. Do not attempt to dispose of this chemical via
standard laboratory drains or municipal trash.

o Contact your institution's Environmental Health and Safety (EHS) department to
coordinate a pickup.

o Provide the disposal company with the Safety Data Sheet (SDS) for 3-
Phenoxybenzaldehyde.

» Disposal of Contaminated Materials:

o Any materials used to clean up spills (e.g., absorbent pads, vermiculite) and any empty
containers are also considered hazardous waste.

o Handle uncleaned, empty containers as you would the product itself[4].
o Package and label these materials for disposal by the licensed waste contractor.
e Documentation:

o Maintain accurate records of the amount of 3-Phenoxybenzaldehyde waste generated
and the date it was moved to the central accumulation area.

o Ensure a hazardous waste manifest is completed to track the waste from its point of
generation to its final disposal facility, in accordance with the "cradle-to-grave" principle of
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hazardous waste management[7][9].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Phenoxybenzaldehyde.
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Caption: Workflow for the proper disposal of 3-Phenoxybenzaldehyde waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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